Cas no 106184-02-5 (1H-Indole-2-carboxylic acid, 4-(phenylthio)-, ethyl ester)

1H-Indole-2-carboxylic acid, 4-(phenylthio)-, ethyl ester structure
106184-02-5 structure
Product Name:1H-Indole-2-carboxylic acid, 4-(phenylthio)-, ethyl ester
CAS No:106184-02-5
MF:C17H15NO2S
MW:297.3715031147
CID:1173463
Update Time:2024-07-25

1H-Indole-2-carboxylic acid, 4-(phenylthio)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-2-carboxylic acid, 4-(phenylthio)-, ethyl ester
    • Inchi: 1S/C17H15NO2S/c1-2-20-17(19)15-11-13-14(18-15)9-6-10-16(13)21-12-7-4-3-5-8-12/h3-11,18H,2H2,1H3
    • InChI Key: RJNLWNIKQLZMLL-UHFFFAOYSA-N
    • SMILES: N1C2=C(C(SC3=CC=CC=C3)=CC=C2)C=C1C(OCC)=O

Computed Properties

  • Exact Mass: 297.08245

Experimental Properties

  • Density: 1.29±0.1 g/cm3(Predicted)
  • Melting Point: 151-152 °C(Solv: ligroine (8032-32-4))
  • Boiling Point: 491.1±25.0 °C(Predicted)
  • PSA: 42.09
  • pka: 14.56±0.30(Predicted)
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